Cas no 2229302-95-6 (3-methyl-3-(2-methylquinolin-4-yl)butanoic acid)

• Product Name: 3-methyl-3-(2-methylquinolin-4-yl)butanoic acid
• CAS No: 2229302-95-6
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 6437726
• PubChem ID: 165843944
• Update Time: 2025-06-07

3-methyl-3-(2-methylquinolin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(2-methylquinolin-4-yl)butanoic acid
• EN300-1800500
• 2229302-95-6

• Inchi： 1S/C15H17NO2/c1-10-8-12(15(2,3)9-14(17)18)11-6-4-5-7-13(11)16-10/h4-8H,9H2,1-3H3,(H,17,18)
• InChI Key： CJPZBBGCDGWXKL-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)C1C=C(C)N=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-methyl-3-(2-methylquinolin-4-yl)butanoic acid

Introduction to 3-methyl-3-(2-methylquinolin-4-yl)butanoic acid (CAS No. 2229302-95-6)

3-methyl-3-(2-methylquinolin-4-yl)butanoic acid, identified by its CAS number 2229302-95-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by the presence of a quinoline moiety, which is well-documented for its diverse biological activities. The structural features of 3-methyl-3-(2-methylquinolin-4-yl)butanoic acid make it a promising candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of 3-methyl-3-(2-methylquinolin-4-yl)butanoic acid consists of a butanoic acid backbone substituted with a 2-methylquinoline ring at the third carbon position. This unique arrangement imparts specific chemical and biological properties, making it an intriguing subject for synthetic chemists and biochemists alike. The presence of the quinoline ring not only enhances the compound's solubility in polar solvents but also suggests potential interactions with biological targets such as enzymes and receptors.

In recent years, quinoline derivatives have been extensively studied due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, and anticancer properties, among others. The compound 3-methyl-3-(2-methylquinolin-4-yl)butanoic acid is no exception, and preliminary studies have hinted at its potential in modulating various cellular processes. Specifically, the quinoline moiety has been shown to interact with DNA and RNA, suggesting possible applications in gene therapy and nucleic acid-based therapies.

One of the most compelling aspects of 3-methyl-3-(2-methylquinolin-4-yl)butanoic acid is its structural versatility. The butanoic acid side chain provides a site for further functionalization, allowing researchers to tailor the compound's properties for specific applications. For instance, introducing additional substituents could enhance its binding affinity to target proteins or improve its pharmacokinetic profile. This flexibility makes it an attractive scaffold for medicinal chemists looking to develop novel therapeutic agents.

The synthesis of 3-methyl-3-(2-methylquinolin-4-yl)butanoic acid presents both challenges and opportunities. The incorporation of the quinoline ring requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These methods not only improve the overall yield but also minimize unwanted byproducts, ensuring that the final product is suitable for further biological evaluation.

Recent advancements in computational chemistry have also played a crucial role in understanding the potential biological activity of 3-methyl-3-(2-methylquinolin-4-yl)butanoic acid. Molecular modeling studies have been used to predict how this compound might interact with various biological targets. These predictions are based on detailed three-dimensional models of proteins and other biomolecules, allowing researchers to identify potential binding sites and optimize the compound's structure for better efficacy.

In vitro studies have begun to unravel the pharmacological profile of 3-methyl-3-(2-methylquinolin-4-yl)butanoic acid. Initial experiments have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, it has demonstrated inhibitory effects on specific enzymes involved in inflammation pathways, indicating its possible use in treating inflammatory diseases. These findings are particularly exciting given the growing demand for targeted therapies that minimize side effects.

The future prospects for 3-methyl-3-(2-methylquinolin-4-yl)butanoic acid are vast and multifaceted. Ongoing research aims to explore its potential in treating a variety of diseases beyond cancer and inflammation. For instance, studies are being conducted to investigate its effects on neurological disorders such as Alzheimer's disease and Parkinson's disease, where quinoline derivatives have shown promise due to their ability to cross the blood-brain barrier.

Furthermore, the development of novel delivery systems is another area where 3-methyl-3-(2-methylquinolin-4-yl)butanoic acid could make significant contributions. Nanotechnology-based delivery platforms have emerged as powerful tools for enhancing drug efficacy by improving bioavailability and targeting specificity. By incorporating this compound into such systems, researchers hope to achieve more precise therapeutic outcomes with fewer side effects.

The regulatory landscape for new pharmaceutical compounds like 3-methyl-3-(2-methylquinolin-4-yl)butanoic acid is stringent but well-established. Ensuring compliance with safety and efficacy standards is crucial before any clinical trials can be initiated. However, the growing body of preclinical data suggests that this compound has the potential to meet these rigorous requirements, paving the way for future human trials.

In conclusion,3-methyl-3-(2-methylquinolin-4-yllutanoic acid (CAS No. 2229302 95 6) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its synthesis challenges are being addressed through innovative chemical methodologies, while computational studies continue to provide valuable insights into its mechanism of action. As research progresses,this compound holds great promise for developing new treatments across multiple therapeutic areas.